Cas no 1147680-82-7 (4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine)

• Product Name: 4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine
• CAS No: 1147680-82-7
• MF: C₁₁H₁₄N₂O₆S
• MW: 302.303661823273
• MDL: MFCD13295583
• CID: 4561022
• Update Time: 2025-05-25

4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine
• 4-(2-methoxy-4-nitrophenyl)sulfonylmorpholine
• 4-(2-methoxy-4-nitrobenzenesulfonyl)morpholine
• XVB68082
• W11482
• Z408146324

• MDL： MFCD13295583
• Inchi： 1S/C11H14N2O6S/c1-18-10-8-9(13(14)15)2-3-11(10)20(16,17)12-4-6-19-7-5-12/h2-3,8H,4-7H2,1H3
• InChI Key： QHWWGRCEEUQOEZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)[N+](=O)[O-])(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 0.5
• Topological Polar Surface Area: 110

Additional information on 4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine

Recent Advances in the Study of 4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine (CAS: 1147680-82-7)

The compound 4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine (CAS: 1147680-82-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine as a key intermediate in the synthesis of novel sulfonamide-based compounds. Sulfonamides are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of this compound, such as the morpholine ring and the nitro group, contribute to its reactivity and potential as a pharmacophore.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of 4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine on specific enzyme targets involved in inflammatory pathways. The compound demonstrated moderate to strong inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing new anti-inflammatory agents. Further in vitro assays revealed its selectivity over COX-1, which is crucial for minimizing side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant development involves the use of 4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine in the design of proteolysis-targeting chimeras (PROTACs). A 2022 study in ACS Chemical Biology reported the successful incorporation of this compound into PROTAC molecules targeting oncogenic proteins. The sulfonylmorpholine moiety was found to enhance the binding affinity and selectivity of the PROTACs, leading to improved degradation of target proteins in cancer cell lines.

The compound's physicochemical properties have also been a subject of investigation. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and potential reactivity sites. These findings are valuable for further structural optimization and the design of derivatives with improved pharmacokinetic profiles.

Despite these promising developments, challenges remain in the clinical translation of 4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine-based therapeutics. Current research is focusing on improving its solubility and metabolic stability while maintaining its biological activity. Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its use in combination therapies.

In conclusion, 4-((2-Methoxy-4-nitrophenyl)sulfonyl)morpholine represents a versatile scaffold with multiple applications in medicinal chemistry. Ongoing research continues to uncover new aspects of its biological activity and therapeutic potential, positioning it as an important compound in the development of next-generation pharmaceuticals.